Cas no 1513003-79-6 (3-(pyridin-3-yl)methylazetidin-3-ol)

• Product Name: 3-(pyridin-3-yl)methylazetidin-3-ol
• CAS No: 1513003-79-6
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 6411499
• PubChem ID: 83682324
• Update Time: 2025-10-31

3-(pyridin-3-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-3-yl)methylazetidin-3-ol
• EN300-1868251
• 3-[(pyridin-3-yl)methyl]azetidin-3-ol
• 1513003-79-6

• Inchi： 1S/C9H12N2O/c12-9(6-11-7-9)4-8-2-1-3-10-5-8/h1-3,5,11-12H,4,6-7H2
• InChI Key： QYSSCUFUROPFGY-UHFFFAOYSA-N
• SMILES： OC1(CC2C=NC=CC=2)CNC1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-(pyridin-3-yl)methylazetidin-3-ol

Introduction to 3-(pyridin-3-yl)methylazetidin-3-ol (CAS No. 1513003-79-6)

3-(pyridin-3-yl)methylazetidin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1513003-79-6, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a pyridine ring linked to an azetidinone core, has garnered attention due to its structural versatility and potential biological activities. The pyridine moiety is a well-known pharmacophore, frequently incorporated into medicinal chemistry due to its ability to interact with various biological targets, while the azetidinone scaffold is recognized for its utility in developing bioactive molecules with structural constraints that enhance binding affinity and selectivity.

The compound 3-(pyridin-3-yl)methylazetidin-3-ol represents a fusion of these two privileged structures, positioning it as a promising candidate for further exploration in medicinal chemistry. Its molecular framework suggests potential applications in the development of small-molecule inhibitors, modulators of enzyme activity, or even as intermediates in the synthesis of more complex pharmacological agents. The presence of both nitrogen-containing heterocycles—the pyridine and the azetidinone—imparts unique electronic and steric properties that can be exploited to fine-tune interactions with biological macromolecules.

In recent years, there has been a surge in interest regarding molecules that combine multiple pharmacophoric elements within a single scaffold. This approach, often referred to as "privileged scaffold" design, leverages known structural motifs that have demonstrated success in drug development. The azetidinone ring system, in particular, has been explored for its potential in modulating various biological pathways, including those implicated in inflammation, cancer, and neurological disorders. By appending a pyridine-3-ylmethyl group to the azetidinone core, the compound 3-(pyridin-3-yl)methylazetidin-3-ol may exhibit enhanced solubility or improved pharmacokinetic properties compared to related analogs.

The pyridine moiety is particularly noteworthy for its broad range of interactions with biological targets. Pyridine-based compounds are prevalent in approved drugs due to their ability to engage with enzymes and receptors through hydrogen bonding, hydrophobic interactions, and π-stacking. The 3-position substitution on the pyridine ring is particularly interesting as it places the substituent in a position that can effectively participate in hydrogen bonding networks without steric hindrance from adjacent aromatic rings. This feature makes it an attractive site for functionalization in drug design.

From a synthetic perspective, 3-(pyridin-3-yl)methylazetidin-3-ol (CAS No. 1513003-79-6) could serve as a versatile building block for constructing more complex derivatives. The azetidinone core can be further modified through various chemical transformations, such as ring opening reactions or nucleophilic substitutions, allowing chemists to explore diverse chemical space. Additionally, the pyridine ring can undergo functionalization at multiple positions, enabling the introduction of additional pharmacophoric elements or tags for bioconjugation purposes.

The potential biological activity of this compound is further supported by computational studies and virtual screening approaches. Molecular docking simulations have been increasingly employed to predict the binding modes of small molecules to target proteins. By modeling 3-(pyridin-3-yl)methylazetidin-3-ol against known drug targets, researchers can gain insights into its potential mechanisms of action and prioritize it for experimental validation. These computational methods are particularly valuable in early-stage drug discovery when experimental data may be limited.

In the context of current research trends, there is a growing emphasis on developing treatments for chronic diseases and conditions where existing therapies are limited or have significant side effects. The compound 3-(pyridin-3-yl)methylazetidin-3-ol, with its unique structural features, could be explored for its potential therapeutic applications in areas such as pain management, neurodegenerative disorders, or infectious diseases. Its ability to combine multiple pharmacophoric elements makes it an attractive candidate for structure-based drug design efforts aimed at identifying novel therapeutic agents.

The synthesis of 3-(pyridin-3-yl)methylazetidin-3-ol (CAS No. 1513003-79-6) presents both challenges and opportunities for synthetic chemists. While the pyridine and azetidinone moieties are well-established scaffolds with established synthetic routes, their combination requires careful consideration of reaction conditions and protecting group strategies to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct complex molecules with greater efficiency and precision than ever before; however; optimizing synthetic routes remains crucial for large-scale production.

Future research directions may focus on exploring analogs of 3-(pyridin-3-ylmethylazetidin 1 ol) that exhibit enhanced potency or selectivity against specific biological targets. By systematically modifying key structural features—such as replacing hydrogen atoms on the pyridine ring with other functional groups or altering substituents on the azetidino ne core—researchers can generate libraries of compounds for high-throughput screening experiments aimed at identifying lead candidates.

The integration of experimental data with computational modeling will continue to play a pivotal role in advancing our understanding of how this class of compounds interacts with biological systems; this interdisciplinary approach allows researchers;to leverage both wet-lab experimentation;and dry-lab simulations;to accelerate discovery processes significantly。